Cas no 1283700-95-7 (2-Amino-4,4-dimethylpentanamide)

• Product Name: 2-Amino-4,4-dimethylpentanamide
• CAS No: 1283700-95-7
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD17254776
• CID: 5302867
• PubChem ID: 62949869
• Update Time: 2025-10-30

2-Amino-4,4-dimethylpentanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,4-dimethylpentanamide
• Pentanamide, 2-amino-4,4-dimethyl-
• 2-Amino-4,4-dimethylpentanamide

• MDL： MFCD17254776
• Inchi： 1S/C7H16N2O/c1-7(2,3)4-5(8)6(9)10/h5H,4,8H2,1-3H3,(H2,9,10)
• InChI Key： KVJDSFJFBNKXPD-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)(C)C)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• XLogP3: 0.3
• Topological Polar Surface Area: 69.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-4,4-dimethylpentanamide

Introduction to 2-Amino-4,4-dimethylpentanamide (CAS No. 1283700-95-7) and Its Emerging Applications in Chemical Biology

The compound 2-Amino-4,4-dimethylpentanamide (CAS No. 1283700-95-7) represents a structurally intriguing molecule with significant potential in the realm of chemical biology and pharmaceutical research. As a derivative of the pentanamide backbone, this amide exhibits unique physicochemical properties that make it a valuable scaffold for drug discovery and biochemical investigations. The presence of two methyl groups at the 4-position of the pentyl chain introduces steric hindrance, which can modulate binding interactions with biological targets, making it an attractive candidate for rational drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the versatility of 2-Amino-4,4-dimethylpentanamide as a pharmacophore. Its rigid structure and tunable side chains allow for the development of novel ligands targeting a wide range of therapeutic areas, including central nervous system disorders, metabolic diseases, and inflammatory conditions. The compound's ability to interact with both hydrophobic and polar residues in protein binding pockets has been demonstrated through high-resolution crystallographic studies, providing insights into its mechanism of action.

In the context of medicinal chemistry, the synthesis of 2-Amino-4,4-dimethylpentanamide has been optimized using state-of-the-art methodologies to ensure high yield and purity. The reaction pathway involves the condensation of 4-methylpentanoic acid with ammonia or ammonium hydroxide under controlled conditions, followed by purification via recrystallization or column chromatography. These synthetic strategies have been refined to minimize side reactions, ensuring that the final product meets stringent quality standards for preclinical and clinical studies.

One of the most compelling aspects of 2-Amino-4,4-dimethylpentanamide is its potential as a lead compound for kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. Structure-activity relationship (SAR) studies have shown that modifications to the amide group and the terminal methyl groups can significantly enhance binding affinity to target kinases. For instance, computational docking simulations have identified derivatives of 2-Amino-4,4-dimethylpentanamide that exhibit picomolar potency against specific kinases, suggesting their therapeutic promise.

Furthermore, the compound has been explored as a modulator of neurotransmitter receptors. The amino group at position 2 provides a site for further derivatization to enhance selectivity for particular receptor subtypes. Preclinical studies have demonstrated that certain analogs of 2-Amino-4,4-dimethylpentanamide can modulate GABAergic and glutamatergic signaling pathways, which are relevant to conditions such as anxiety disorders and neurodegenerative diseases. These findings underscore the compound's broad applicability in CNS drug development.

The role of 2-Amino-4,4-dimethylpentanamide in metabolic research is also noteworthy. Its structural features make it a suitable candidate for inhibiting enzymes involved in fatty acid metabolism and glucose homeostasis. Recent studies have shown that derivatives of this compound can attenuate hyperglycemia in animal models by enhancing insulin sensitivity. This mechanism aligns with current therapeutic strategies for type 2 diabetes mellitus, highlighting its potential as an antidiabetic agent.

From a biochemical perspective, 2-Amino-4,4-dimethylpentanamide serves as an excellent tool for understanding enzyme-substrate interactions. Its rigid backbone allows researchers to probe the active sites of enzymes with high precision, while its derivatizable side chains provide opportunities for site-specific modifications. These attributes have made it a valuable intermediate in enzyme engineering and protein ligand optimization efforts.

The growing interest in green chemistry has also influenced the synthesis of 2-Amino-4,4-dimethylpentanamide. Researchers are increasingly adopting solvent-free reactions and catalytic methods to minimize environmental impact while maintaining high efficiency. Such sustainable approaches not only reduce waste but also improve scalability for industrial applications.

In conclusion,2-Amino-4,4-dimethylpentanamide (CAS No. 1283700-95-7) is a multifaceted compound with significant implications across multiple domains of chemical biology and pharmaceutical science. Its unique structural features enable diverse applications in drug discovery, from kinase inhibition to neurotransmitter modulation and metabolic regulation. As research continues to uncover new therapeutic potentials,2-Amino-4,4-dimethylpentanamide is poised to play an increasingly important role in developing next-generation therapeutics.